Cas no 1575-54-8 (2(5H)-Furanone, 5-hydroxy-3,4-dimethyl-)

2(5H)-Furanone, 5-hydroxy-3,4-dimethyl- structure

1575-54-8 structure

Product Name:2(5H)-Furanone, 5-hydroxy-3,4-dimethyl-

CAS No:1575-54-8

MF:C₆H₈O₃

MW:128.125922203064

MDL:MFCD01845970

CID:1334904

PubChem ID:2752890

Update Time:2025-04-20

2(5H)-Furanone, 5-hydroxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 2(5H)-Furanone, 5-hydroxy-3,4-dimethyl-
- 2-hydroxy-3,4-dimethyl-2H-furan-5-one
- MFCD01845970
- SY356392
- 2-hydroxy-3,4-dimethyl-5-oxo-2,5-dihydrofuran
- NVXHBLAEBCZZHH-UHFFFAOYSA-N
- 5-hydroxy-4-methyl-methyl-2(5H)-furanone
- 5-hydroxy-3,4-dimethyl-2,5-dihydrofuran-2-one
- DTXSID90372940
- DB-349970
- 1575-54-8
- SCHEMBL1349127
- AKOS004907774
- 5-hydroxy-3,4-dimethylfuran-2(5H)-one
- MDL： MFCD01845970
- Inchi： 1S/C6H8O3/c1-3-4(2)6(8)9-5(3)7/h5,7H,1-2H3
- InChI Key： NVXHBLAEBCZZHH-UHFFFAOYSA-N
- SMILES： O1C(C(C)=C(C)C1O)=O

Computed Properties

Exact Mass: 128.04734
Monoisotopic Mass: 128.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53

2(5H)-Furanone, 5-hydroxy-3,4-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D487762-1g	2-hydroxy-3,4-dimethyl-2H-furan-5-one	1575-54-8	95%	1g	$990	2024-08-03
eNovation Chemicals LLC	D487762-1g	2-hydroxy-3,4-dimethyl-2H-furan-5-one	1575-54-8	95%	1g	$990	2025-02-19
eNovation Chemicals LLC	D487762-1g	2-hydroxy-3,4-dimethyl-2H-furan-5-one	1575-54-8	95%	1g	$990	2025-02-21

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4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

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5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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